![molecular formula C19H20BrNO4 B214421 5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one](/img/structure/B214421.png)
5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one, also known as BDF 6102, is a synthetic compound that belongs to the family of indoles. It has been extensively studied for its potential therapeutic applications due to its unique chemical structure and properties.
Mechanism of Action
The exact mechanism of action of 5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one 6102 is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound 6102 also activates peroxisome proliferator-activated receptor gamma (PPARγ), which is a transcription factor involved in the regulation of glucose and lipid metabolism. Additionally, this compound 6102 has been shown to modulate the expression of various genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound 6102 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cell proliferation, induce apoptosis, and modulate glucose and lipid metabolism. This compound 6102 has also been shown to protect against oxidative stress and neurodegeneration.
Advantages and Limitations for Lab Experiments
5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one 6102 has several advantages for use in lab experiments. It is a synthetic compound with a well-defined chemical structure, which allows for accurate dosing and reproducibility. This compound 6102 is also stable and can be stored for extended periods of time. However, this compound 6102 has some limitations for use in lab experiments. It has poor solubility in water, which can limit its use in certain assays. Additionally, this compound 6102 has not been extensively studied in humans, so its safety and efficacy in clinical settings are not well-established.
Future Directions
There are several future directions for the study of 5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one 6102. One potential direction is to investigate its potential use as a therapeutic agent in cardiovascular diseases, diabetes, and obesity. Additionally, this compound 6102 could be studied in combination with other drugs to enhance its therapeutic effects. Further studies are also needed to elucidate the exact mechanism of action of this compound 6102 and to determine its safety and efficacy in clinical settings.
Synthesis Methods
The synthesis of 5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one 6102 involves the reaction of 3-(2-oxoethyl)-2,4-dimethylfuran with 5-bromo-3-hydroxy-1-propylindole in the presence of a base. The reaction proceeds via a nucleophilic addition-elimination mechanism, resulting in the formation of this compound 6102. The purity and yield of the compound can be improved by using different solvents and purification techniques.
Scientific Research Applications
5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one 6102 has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects in preclinical studies. This compound 6102 has also been investigated for its potential use as a therapeutic agent in cardiovascular diseases, diabetes, and obesity.
properties
Molecular Formula |
C19H20BrNO4 |
---|---|
Molecular Weight |
406.3 g/mol |
IUPAC Name |
5-bromo-3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one |
InChI |
InChI=1S/C19H20BrNO4/c1-4-7-21-15-6-5-13(20)8-14(15)19(24,18(21)23)9-16(22)17-11(2)10-25-12(17)3/h5-6,8,10,24H,4,7,9H2,1-3H3 |
InChI Key |
KQMAMYQSYZLKMB-UHFFFAOYSA-N |
SMILES |
CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(OC=C3C)C)O |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(OC=C3C)C)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.